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Compound of Interest

Compound Name: 3,4-Dibromo-6,7-dichloroquinoline

Cat. No.: B578824 Get Quote

Technical Dossier: 3,4-Dibromo-6,7-
dichloroquinoline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular formula and molecular

weight of 3,4-Dibromo-6,7-dichloroquinoline, a halogenated quinoline derivative of interest in

medicinal chemistry and materials science.

Molecular Formula and Structure
The chemical structure of quinoline is a bicyclic aromatic heterocycle consisting of a benzene

ring fused to a pyridine ring. In 3,4-Dibromo-6,7-dichloroquinoline, the hydrogen atoms at

positions 3, 4, 6, and 7 of the quinoline core are substituted with two bromine atoms and two

chlorine atoms, respectively. This substitution pattern leads to the molecular formula:

C₉H₃Br₂Cl₂N

This formula indicates that a single molecule of the compound contains nine carbon atoms,

three hydrogen atoms, two bromine atoms, two chlorine atoms, and one nitrogen atom. A

similar compound, 3,6-Dibromo-2,4-dichloroquinoline, shares the same molecular formula and

has a molar mass of 355.84 g/mol [1].
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Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in 3,4-Dibromo-6,7-dichloroquinoline
are:

Carbon (C): 12.011 u[2]

Hydrogen (H): 1.008 u[3][4]

Bromine (Br): 79.904 u[5][6][7]

Chlorine (Cl): 35.453 u[8][9]

Nitrogen (N): 14.007 u[10][11]

The calculated molecular weight of 3,4-Dibromo-6,7-dichloroquinoline is presented in the

table below.

Element Symbol Count
Atomic Weight
(u)

Total Weight
(u)

Carbon C 9 12.011 108.099

Hydrogen H 3 1.008 3.024

Bromine Br 2 79.904 159.808

Chlorine Cl 2 35.453 70.906

Nitrogen N 1 14.007 14.007

Total 355.844

The molecular weight of 3,4-Dibromo-6,7-dichloroquinoline is 355.844 g/mol .

Elemental Composition
The following diagram illustrates the elemental composition of 3,4-Dibromo-6,7-
dichloroquinoline, highlighting the constituent atoms that contribute to its molecular weight.
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Elemental Composition of C₉H₃Br₂Cl₂N

3,4-Dibromo-6,7-dichloroquinoline

Carbon (C)
9 atoms

C₉H₃Br₂Cl₂N
MW: 355.844 g/mol

Hydrogen (H)
3 atoms

Bromine (Br)
2 atoms

Chlorine (Cl)
2 atoms

Nitrogen (N)
1 atom

Click to download full resolution via product page

Elemental composition of 3,4-Dibromo-6,7-dichloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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